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Compound of Interest

Compound Name: Furylacryloylglycylleucinamide

CAS No.: 26400-33-9

Cat. No.: B1674288

Get Quote

Abstract & Core Principle
The FAGLA assay (Furylacryloyl-Glycyl-L-Leucine Amide) is the gold-standard

spectrophotometric method for quantifying the activity of Thermolysin (EC 3.4.24.27) and

related neutral metalloproteases (e.g., Bacillus neutral proteases).

Unlike non-specific casein digestion assays, FAGLA provides a kinetic, real-time measurement

of peptide bond cleavage. The assay relies on a specific spectral shift: the hydrolysis of the

Gly-Leu peptide bond disrupts the electronic conjugation of the furylacryloyl group, resulting in

a decrease in absorbance at 345 nm.

Mechanism of Action
The enzyme cleaves the amide bond between the Glycine and Leucine residues.

Critical Assay Parameters (The "Why")
To ensure scientific integrity and reproducibility, the following parameters must be strictly

controlled.
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pH Optimization (pH 7.5)
Optimum: pH 7.5 is the standard optimum for Thermolysin activity.

Buffer Choice:

Standard: 50 mM Tris-HCl or 40 mM HEPES-NaOH.

Reasoning: Neutral proteases are unstable at low pH (< 5.0). Tris and HEPES provide

stable buffering capacity at pH 7.5 without chelating the essential metal ions required by

the enzyme. Phosphate buffers should be avoided as they can precipitate calcium.

Temperature (25°C vs. Higher Temperatures)
Standard Assay Temp:25°C.

Reasoning: While Thermolysin is heat-stable (active up to 70–80°C), the standard definition

of enzyme units (Feder Units) is calibrated at 25°C. Running the assay at higher

temperatures (e.g., 37°C or 60°C) increases reaction velocity but requires tight temperature

control to prevent substrate instability or evaporation artifacts.

Application Note: For stability studies, the enzyme may be incubated at high temperatures

(e.g., 80°C), but the activity measurement is performed at 25°C to ensure linear kinetics.

Metal Ion Dependence ( and )
Calcium (

):Essential. The assay buffer must contain 10 mM

. Calcium binds to the enzyme's structural sites, preventing autolysis and thermal
denaturation. Without Calcium, Thermolysin rapidly loses activity.

Zinc (

): Thermolysin is a zinc-metalloprotease. However, the zinc is tightly bound in the active site.
Do not add excess Zinc to the assay buffer unless the enzyme has been stripped (apo-
enzyme), as free zinc can inhibit activity at high concentrations.
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Visualizing the Assay Logic
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Caption: Kinetic workflow of FAGLA hydrolysis showing the dependency on buffer conditions

for signal generation.

Detailed Experimental Protocol
Reagent Preparation
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Reagent Concentration Preparation Instructions

Assay Buffer
50 mM Tris-HCl, 10 mM

, pH 7.5

Dissolve 6.05 g Tris base and

1.47 g

in 900 mL ultrapure water.

Adjust pH to 7.5 with HCl.

Dilute to 1 L. Store at 4°C.

FAGLA Stock 10 mM

Dissolve FAGLA

(Sigma/Merck) in a minimal

volume of DMF

(Dimethylformamide) or

Methanol. FAGLA is

hydrophobic; ensure complete

dissolution before diluting into

aqueous buffer.

Enzyme Solution ~0.1 - 0.5 mg/mL

Dissolve lyophilized

Thermolysin in Assay Buffer.

Prepare fresh on ice.

Assay Procedure (Standard 3.0 mL Cuvette)
Self-Validating Step: The blank must show zero change in absorbance over time. If the blank

drifts, check for spontaneous hydrolysis or temperature fluctuations.

Blank Preparation:

Pipette 2.9 mL of Assay Buffer into a quartz cuvette.

Add 0.1 mL of FAGLA Stock.

Mix by inversion. Place in spectrophotometer at 25°C.

Record

for 1-2 minutes to establish a stable baseline (should be ~0.8 - 1.2 AU).
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Test Sample:

Pipette 2.8 mL of Assay Buffer into a fresh cuvette.

Add 0.1 mL of FAGLA Stock.

Equilibrate to 25°C.

Add 0.1 mL of Enzyme Solution.

Immediately mix by inversion and record the decrease in absorbance at 345 nm for 3–5

minutes.

Linear Range: Use the linear portion of the curve (usually the first 1–2 minutes) to calculate

.

Data Analysis & Calculations
Calculate the activity using the differential extinction coefficient (

) for FAGLA.

Constants:

Wavelength: 345 nm[1]

:

(Decrease in absorbance)[1]

Path Length (

): 1 cm

Reaction Volume (

): 3.0 mL

Enzyme Volume (
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): 0.1 mL

Formula:

Where:

df = Dilution factor of the enzyme.

= Absolute value of extinction coefficient (

or

). Note: Ensure units match. If using 310, result is Moles/min. If using 0.310, result is
µMoles/min.

Unit Definition: One Unit will hydrolyze 1.0 µmole of FAGLA per minute at pH 7.5 and 25°C.

Calculation Example: If

:
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Observation Root Cause Corrective Action

Precipitate in Cuvette FAGLA insolubility

Ensure FAGLA is fully

dissolved in DMF before

adding to buffer. Lower the

final FAGLA concentration to

0.4 mM if necessary.

Non-Linear Rate Substrate depletion

The enzyme is too

concentrated. Dilute the

enzyme further so that

is less than 0.1 per minute.

No Activity Lack of Calcium

Ensure 10 mM

is present. Thermolysin

irreversibly denatures without

Calcium.

High Background Drift Spontaneous Hydrolysis

Check buffer pH. If pH > 8.0,

spontaneous hydrolysis

increases. Maintain pH 7.5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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